Cas no 2172093-70-6 (2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate)

• Product Name: 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate
• CAS No: 2172093-70-6
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 5951627
• PubChem ID: 165578354
• Update Time: 2025-07-02

2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate
• EN300-1572686
• 2172093-70-6

• Inchi： 1S/C9H15BrO3/c1-8(2,10)4-13-7(11)9(3)5-12-6-9/h4-6H2,1-3H3
• InChI Key： OXNYCRQGTWQSCM-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(C1(C)COC1)=O

Computed Properties

• Exact Mass: 250.02046g/mol
• Monoisotopic Mass: 250.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate

Professional Introduction to 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate (CAS No. 2172093-70-6)

2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate, identified by the CAS number 2172093-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of oxetane derivatives, which are known for their high reactivity and versatility in chemical transformations. The presence of both a bromine substituent and a methyl group on the propyl chain, combined with the oxetane ring, makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The bromo and methyl functional groups in 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate play crucial roles in its reactivity. The bromine atom serves as a good leaving group in nucleophilic substitution reactions, allowing for the introduction of various nucleophiles at different positions in the molecule. This property is particularly useful in constructing biaryl structures or introducing heterocyclic moieties, which are common features in many pharmaceutical compounds. On the other hand, the methyl group can influence the electronic properties of the adjacent atoms and can be used to fine-tune the steric environment around reactive sites.

The oxetane ring itself is a three-membered cyclic ether that exhibits significant strain due to its small ring size. This strain makes oxetane derivatives highly reactive towards ring-opening reactions, which can be selectively controlled by choosing appropriate reaction conditions and reagents. The carboxylate group at the third position of the oxetane ring further enhances the compound's utility as a synthetic intermediate. It can participate in various reactions such as esterification, amidation, or transesterification, depending on the desired outcome.

In recent years, there has been growing interest in oxetane derivatives due to their applications in drug discovery and development. For instance, studies have shown that oxetane-based scaffolds can enhance drug bioavailability by improving solubility and membrane permeability. Additionally, the strained nature of the oxetane ring allows for unique conformational preferences, which can be exploited to design molecules with specific binding affinities to biological targets. The compound 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate is particularly noteworthy because it combines these features with additional functional groups that expand its synthetic utility.

One of the most promising applications of 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate is in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop new analogs of existing drugs with improved pharmacokinetic profiles or enhanced therapeutic efficacy. For example, studies have demonstrated that oxetane-based fragments can be incorporated into kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to introduce diverse substituents into these molecules allows for fine-tuning of their biological activity.

The use of 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate as a building block has also been explored in peptidomimetics and protein-protein interaction inhibitors. These areas are particularly relevant for developing treatments against diseases caused by protein misfolding or aberrant protein-protein interactions, such as Alzheimer's disease and certain types of cancer. The oxetane ring can mimic peptide bonds or other bioactive motifs, providing a scaffold for designing molecules that disrupt disease-causing protein interactions.

Advances in computational chemistry have further enhanced the utility of 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate by enabling more precise predictions of its reactivity and interaction with biological targets. Molecular modeling studies have been instrumental in identifying optimal reaction conditions for its use as an intermediate, reducing trial-and-error experimentation and accelerating drug discovery pipelines. These computational tools also help in designing derivatives with tailored properties by predicting how different substituents will influence molecular behavior.

The synthesis of 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate itself is an intriguing challenge due to its strained cyclic structure and multiple functional groups. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled efficient construction of complex oxetane derivatives under mild conditions. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The versatility of 2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemicals. For instance, researchers have used this compound to develop novel polymers with enhanced mechanical properties or biodegradability. In agrochemicals, oxetane derivatives have shown promise as herbicides or fungicides due to their ability to interact with biological targets at low concentrations while minimizing environmental impact.

In conclusion,2-bromo-2-methylpropyl 3-methyloxetane-3-carboxylate (CAS No. 2172093-70-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug development、peptidomimetics、and advanced materials。The ongoing research into this compound highlights its potential not only as a building block but also as an inspiration for new chemical innovations that could address some of humanity's most pressing challenges.